
5-Methyl-2-heptene flammability safety
laboratory protocols

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 5-Methyl-2-heptene

CAS No.: 22487-87-2

Cat. No.: S1949050

Get Quote

Chemical Identification and Hazards

The table below summarizes the basic identification and known hazard information for 5-Methyl-2-heptene.

Property Description

Chemical Name 5-Methyl-2-heptene (cis- and trans- mixture) [1]

CAS Number 22487-87-2 [1]

Molecular Formula C₈H₁₆ [1]

Molecular Weight 112.22 g/mol [1]

Physical Form Colorless liquid [1]

Hazard Classification (UN Number) 3295 (Hydrocarbons, liquid) [1]

Flammability Hazard: As a hydrocarbon liquid, this compound is expected to be flammable [1].
The specific UN number 3295 is typically assigned to flammable hydrocarbons.

General Lab Safety: When working with any hazardous materials, all personnel must be informed of
the associated hazards, know the location and operation of safety equipment, and use appropriate

personal protective equipment (PPE) [2].
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Working with Flammable Liquids: Safety Protocols

Since specific protocols for 5-Methyl-2-heptene are unavailable, the following general safety measures for

flammable liquids are critical. These protocols are visualized in the workflow below.

Start: Experiment with
Flammable Liquid

Storage & Setup Personal Protection Hazard Control Emergency Prep

Minimize stored quantities
Use approved flammable storage cabinets

Wear lab coat, safety goggles,
closed shoes, long pants, gloves

Use a fume hood
Eliminate ignition sources
Ground metal containers

Have proper fire extinguisher ready
Know location of safety shower

Click to download full resolution via product page

Storage and Setup

Minimize Quantities: Keep only the minimum amount necessary in the laboratory [2].

Proper Storage: Store in designated flammable storage cabinets that meet NFPA standards. Do
not store chemicals on benches or floors [2].

Specialized Refrigeration: If refrigeration is required, use only appliances clearly marked and
approved for flammable storage [2].

Personal Protective Equipment (PPE)

Essential Attire: Always wear a lab coat (with sleeves rolled down), safety goggles (regular glasses

are not sufficient), closed shoes, and long pants [3].
Hand Protection: Wear appropriate gloves for safe handling of chemicals. Glove type should be

selected based on the specific chemical being used [3].
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Additional Precautions: Tie back long hair and avoid loose sleeves or jewelry [3].

Hazard Control During Use

Use a Fume Hood: Always handle flammable liquids inside a properly functioning fume hood to

prevent vapor accumulation [2].
Control Ignition Sources: Remove all potential sources of ignition (open flames, hot plates) from the

area unless absolutely necessary for the experiment [2].
Prevent Static Discharge: When transferring flammable liquids from a metal container, ensure the

container is properly grounded [2].

Emergency Preparedness

Fire Extinguishers: Ensure the correct type of fire extinguisher (e.g., CO₂ or foam/ABC) is readily

accessible. Never use a CO₂ extinguisher on a person [3].
Safety Stations: Know the locations and operating procedures of the nearest safety shower and

eye wash station [3].

Spill and Exposure Response

Situation Immediate Action

Large or Unknown
Spill

Evacuate the area and immediately call for emergency personnel [3].

Small Spill (Known
Chemical)

Neutralize if appropriate (e.g., acid/base). Use proper PPE and dispose of

waste in the correct container [3].

Chemical Contact on
Skin

Immediately go to the safety shower and flush the affected area thoroughly

[3].

Chemical Contact in
Eyes

Use an eyewash station and rinse open eyes for at least 20 minutes. Seek

medical attention immediately after [3].
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Key Information Gaps and How to Proceed

The search results lack critical details needed for a complete risk assessment. For safe experimentation, you

must obtain the following:

Safety Data Sheet (SDS): This is the most crucial document. Search for the SDS for 5-Methyl-2-
heptene (CAS # 22487-87-2) using your company's chemical management system or directly from
suppliers like Fisher Scientific [1]. The SDS will provide specific data on:

Flash Point: The temperature at which the liquid can ignite.
Auto-ignition Temperature: The temperature at which it can catch fire without an ignition

source.
Flammability Limits (LEL/UEL): The range of vapor concentration in air that can cause a fire.

Toxicity Information: Health hazards from exposure.
Detailed First Aid Measures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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